Cas no 223428-23-7 (1H-Inden-1-one,2-amino-2,3-dihydro-, (2S)-)

• Product Name: 1H-Inden-1-one,2-amino-2,3-dihydro-, (2S)-
• CAS No: 223428-23-7
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 244518
• PubChem ID: 45078974
• Update Time: 2025-04-19

1H-Inden-1-one,2-amino-2,3-dihydro-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,2-amino-2,3-dihydro-, (2S)-
• 1H-Inden-1-one,2-amino-2,3-dihydro-,(2S)-(9CI)
• (2S)-2-amino-2,3-dihydro-1H-Inden-1-one
• 223428-23-7
• (S)-2-Aminoindan-1-one
• (2S)-2-AMINO-2,3-DIHYDROINDEN-1-ONE

• Inchi： 1S/C9H9NO/c10-8-5-6-3-1-2-4-7(6)9(8)11/h1-4,8H,5,10H2/t8-/m0/s1
• InChI Key： MFWNULQJIPYQAD-QMMMGPOBSA-N
• SMILES： O=C1C2C=CC=CC=2C[C@@H]1N

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.200
• Boiling Point: 275 ºC
• Flash Point: 120 ºC
• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones